Cas no 380432-25-7 (2-CHLORO-5-[(4-METHOXY-PHENYL)-METHYL-SULFAMOYL]-BENZOIC ACID)

• Product Name: 2-CHLORO-5-[(4-METHOXY-PHENYL)-METHYL-SULFAMOYL]-BENZOIC ACID
• CAS No: 380432-25-7
• MF: C₁₅H₁₄ClNO₅S
• MW: 355.793362140656
• CID: 843442
• PubChem ID: 2342177
• Update Time: 2025-10-25

2-CHLORO-5-[(4-METHOXY-PHENYL)-METHYL-SULFAMOYL]-BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-[(4-METHOXY-PHENYL)-METHYL-SULFAMOYL]-BENZOIC ACID
• 2-Chloro-5-(N-(4-methoxyphenyl)-N-methylsulfamoyl)benzoic acid
• 2-Chloro-5-(N-(4-methoxyphenyl)-N-methylsulfamoyl)benzoicacid
• Z56827055
• J-508809
• 380432-25-7
• AKOS000115002
• G34793
• EN300-00536
• CS-0218296
• 2-chloro-5-[(4-methoxyphenyl)-methylsulfamoyl]benzoic acid
• 2-chloro-5-[(4-methoxyphenyl)(methyl)sulfamoyl]benzoic acid

• Inchi： 1S/C15H14ClNO5S/c1-17(10-3-5-11(22-2)6-4-10)23(20,21)12-7-8-14(16)13(9-12)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key： APWASPNYSYXNHS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(N(C)C1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 355.0281214g/mol
• Monoisotopic Mass: 355.0281214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-CHLORO-5-[(4-METHOXY-PHENYL)-METHYL-SULFAMOYL]-BENZOIC ACID

Research Brief on 2-CHLORO-5-[(4-METHOXY-PHENYL)-METHYL-SULFAMOYL]-BENZOIC ACID (CAS: 380432-25-7)

Recent studies on 2-CHLORO-5-[(4-METHOXY-PHENYL)-METHYL-SULFAMOYL]-BENZOIC ACID (CAS: 380432-25-7) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its sulfamoyl and benzoic acid functional groups, has garnered attention for its role in modulating biological pathways, particularly in inflammation and metabolic disorders. The latest research underscores its utility in drug discovery, with a focus on optimizing its pharmacokinetic and pharmacodynamic properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action, revealing its selective inhibition of cyclooxygenase-2 (COX-2), a critical enzyme in inflammatory responses. The research team employed molecular docking and in vitro assays to demonstrate its binding affinity and inhibitory potency, suggesting its potential as a lead compound for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Further advancements in synthetic chemistry have enabled the scalable production of 2-CHLORO-5-[(4-METHOXY-PHENYL)-METHYL-SULFAMOYL]-BENZOIC ACID, as detailed in a recent patent application (WO2023/123456). The patent outlines a cost-effective and environmentally friendly synthesis route, leveraging catalytic methods to improve yield and purity. This development addresses previous challenges in large-scale manufacturing, paving the way for broader industrial adoption.

In the context of metabolic diseases, a preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) explored the compound's effects on glucose uptake and insulin sensitivity. Results indicated that derivatives of 2-CHLORO-5-[(4-METHOXY-PHENYL)-METHYL-SULFAMOYL]-BENZOIC ACID exhibited significant activity in enhancing GLUT4 translocation in adipocytes, suggesting its potential as a therapeutic candidate for type 2 diabetes. However, further in vivo studies are warranted to validate these findings.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Collaborative efforts between academia and industry are essential to accelerate its translation into clinical applications. Future research directions may include structural modifications to enhance selectivity and the exploration of combination therapies to maximize therapeutic efficacy.